Cas no 5335-05-7 (Chloromethyl benzoate)

Chloromethyl benzoate (C8H7ClO2) is an organic ester derivative of benzoic acid, characterized by the presence of a chloromethyl functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive chloromethyl group enables efficient alkylation and functionalization reactions, making it valuable for constructing complex molecular frameworks. The compound exhibits moderate stability under controlled conditions, though it requires handling in inert environments due to its sensitivity to moisture and heat. Chloromethyl benzoate is typically supplied as a clear to pale-yellow liquid or low-melting solid, with purity levels tailored to synthetic applications. Proper storage and handling protocols are essential to maintain its reactivity and shelf life.
